2-(4-Chlorophenyl)-4-methyl-1-(4-(methylsulfonyl)phenyl)-1H-imidazole

• CAS No.: 177660-54-7
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-4-methyl-1-(4-methylsulfonylphenyl)imidazole
• InChI: InChI=1S/C17H15ClN2O2S/c1-12-11-20(15-7-9-16(10-8-15)23(2,21)22)17(19-12)13-3-5-14(18)6-4-13/h3-11H,1-2H3
• InChI Key: RIZFWOPNUQFLEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=N1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)C

Description

2-(4-Chlorophenyl)-4-methyl-1-(4-(methylsulfonyl)phenyl)-1H-imidazole is a useful research compound. Its molecular formula is C17H15ClN2O2S and its molecular weight is 346.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-chloro-N-[4-(methylsulfonyl)phenyl]benzenecarboximidamide (Example 1, Step 1) (240 mg, 0.78 mmol) and sodium bicarbonate (131 mg, 1.56 mmol) in isopropanol (20 mL), excess chloroacetone (1.5 mL) was added. After heating to reflux, the reaction mixture for 72 hours, the solvent was removed. The residue was redissolved in methylene chloride and washed with aqueous sodium bicarbonate and water. The organic fractions were combined, dried over sodium sulfate, filtered and concentrated in vacuo. The crude product (370 mg) was chromatographed (silica gel, hexane/ethyl acetate, 25/75) to give pure 2-(4-chlorophenyl)-1-[4-(methylsulfonyl)phenyl]-4-methyl-1H-imidazole (160 mg, 67%): mp (DSC) 166° C. Anal Calc'd. for C17H15N2SO2Cl C, 58.87, H, 4.36, N, 8.08 Found: C, 58.78, H, 4.62, N, 7.99.